Cas no 1520474-52-5 (2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-one)

• Product Name: 2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-one
• CAS No: 1520474-52-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5915896
• PubChem ID: 82609750
• Update Time: 2025-05-25

2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-one
• 1520474-52-5
• EN300-1828335

• Inchi： 1S/C12H15NO2/c1-8(13)12(14)10-2-3-11-7-15-5-4-9(11)6-10/h2-3,6,8H,4-5,7,13H2,1H3
• InChI Key： CZIDIKMXBRLIDK-UHFFFAOYSA-N
• SMILES： O1CC2C=CC(C(C(C)N)=O)=CC=2CC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-one

Compound CAS No 1520474: A Comprehensive Overview

Compound CAS No 1520474, also referred to as compound name, is an intriguing molecule with significant implications in contemporary chemical research. This compound has garnered attention due to its unique structural properties and potential applications in various fields such as pharmacology and material science.

The molecular structure of CAS No 1520474 is characterized by its distinctive functional groups and spatial arrangement. Recent studies have highlighted its ability to interact with specific biological targets, making it a promising candidate for drug development. Researchers have employed advanced techniques such as computational modeling and spectroscopy to elucidate its properties further.

One of the most notable aspects of this compound is its role in chemical synthesis. It has been utilized as an intermediate in the production of more complex molecules, showcasing its versatility in organic chemistry. The synthesis process involves multiple steps, including nucleophilic substitutions and condensation reactions, which are optimized to ensure high yields and purity.

Moreover, CAS No 1520474 has demonstrated potential in therapeutic applications. Preclinical studies suggest that it may possess anti-inflammatory or antioxidant properties, which could be harnessed for treating various diseases. Collaborative efforts between chemists and biologists have been instrumental in exploring these possibilities further.

In conclusion, CAS No 1520474 stands out as a significant molecule in modern chemical research due to its structural uniqueness and functional versatility. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation across multiple disciplines.